Cas no 2137571-83-4 (5-Chloro-2-ethylquinolin-3-ol)

• Product Name: 5-Chloro-2-ethylquinolin-3-ol
• CAS No: 2137571-83-4
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6148757
• PubChem ID: 165467645
• Update Time: 2025-05-19

5-Chloro-2-ethylquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137571-83-4
• EN300-801325
• 5-chloro-2-ethylquinolin-3-ol
• 5-Chloro-2-ethylquinolin-3-ol

• Inchi： 1S/C11H10ClNO/c1-2-9-11(14)6-7-8(12)4-3-5-10(7)13-9/h3-6,14H,2H2,1H3
• InChI Key： NBWYXDHQJHCBCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(CC)=N2)O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-Chloro-2-ethylquinolin-3-ol

Introduction to 5-Chloro-2-ethylquinolin-3-ol (CAS No. 2137571-83-4)

5-Chloro-2-ethylquinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2137571-83-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule belongs to the quinoline family, which has long been recognized for its diverse biological activities and therapeutic potential. The presence of a chloro substituent at the 5-position and an ethyl group at the 2-position introduces unique electronic and steric properties, making this compound a subject of considerable interest in drug discovery and molecular pharmacology.

The structural framework of 5-Chloro-2-ethylquinolin-3-ol combines the quinoline core with functional groups that enhance its interaction with biological targets. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific arrangement of atoms in this compound allows for selective binding to enzymes and receptors, which is crucial for developing novel therapeutic agents.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of quinoline-based compounds with enhanced efficacy and reduced toxicity. The 5-Chloro-2-ethylquinolin-3-ol derivative has been subjected to rigorous computational modeling to predict its binding affinity to various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways.

One of the most compelling aspects of 5-Chloro-2-ethylquinolin-3-ol is its potential in addressing unmet medical needs. Current research indicates that this compound may serve as a lead molecule for developing treatments against resistant bacterial infections and chronic inflammatory diseases. The chloro group at the 5-position enhances electrophilicity, facilitating interactions with nucleophilic residues in target proteins, while the ethyl group at the 2-position modulates steric hindrance, improving solubility and bioavailability.

The synthesis of 5-Chloro-2-ethylquinolin-3-ol involves multi-step organic reactions, including cyclization, chlorination, and alkylation. Modern synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce functional groups with high precision.

Pharmacokinetic studies on 5-Chloro-2-ethylquinolin-3-ol have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits moderate oral bioavailability and prolonged half-life, making it a promising candidate for systemic therapy. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, indicating a favorable pharmacokinetic profile.

The safety profile of 5-Chloro-2-ethylquinolin-3-ol is another critical aspect that has been thoroughly evaluated. Acute toxicity studies have demonstrated low systemic toxicity at therapeutic doses, although further investigations are warranted to assess long-term effects. The compound's ability to selectively interact with biological targets without significant off-target effects makes it an attractive candidate for clinical development.

In conclusion, 5-Chloro-2-ethylquinolin-3-ol (CAS No. 2137571-83-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like this one are poised to play a pivotal role in addressing global health challenges.